Cas no 2091265-50-6 (CID 125514549)

• Product Name: CID 125514549
• CAS No: 2091265-50-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5254841
• Update Time: 2025-05-19

CID 125514549 Chemical and Physical Properties

Names and Identifiers

• CID 125514549
• 1,5-Diazecin-2(1H)-one, octahydro-9,9-dimethyl-

• Inchi： 1S/C10H20N2O/c1-10(2)5-3-6-11-7-4-9(13)12-8-10/h11H,3-8H2,1-2H3,(H,12,13)
• InChI Key： DRQDIYHQCIRASB-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CCCNCCC1=O

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 337.4±35.0 °C(Predicted)
• pka: 16?+-.0.40(Predicted)

Additional information on CID 125514549

Introduction to Compound with CAS No. 2091265-50-6 and Product Name CID 125514549

The compound with the CAS number 2091265-50-6 and the product name CID 125514549 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. Understanding its chemical characteristics, mechanisms of action, and recent research findings is essential for appreciating its significance in modern medicine.

Chemically, the compound CAS No. 2091265-50-6 belongs to a class of molecules that exhibit remarkable bioactivity. Its molecular structure, characterized by specific functional groups, contributes to its interaction with biological targets. The product identifier CID 125514549 further emphasizes its distinctiveness in the chemical database, facilitating precise referencing in scientific literature and industrial applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular pathways relevant to inflammation, neurodegeneration, and metabolic disorders. For instance, research published in peer-reviewed journals has demonstrated its ability to inhibit key enzymes involved in the inflammatory response, making it a promising candidate for developing anti-inflammatory therapies. The compound's efficacy in preclinical models has been particularly noteworthy, showing significant reduction in cytokine production and inflammation markers.

In the realm of neurodegenerative diseases, the compound has shown encouraging results in preliminary trials. Its ability to cross the blood-brain barrier and interact with neuronal receptors has opened new avenues for treating conditions such as Alzheimer's and Parkinson's disease. The exact mechanism by which it exerts its neuroprotective effects is still under investigation, but early findings suggest that it may enhance synaptic plasticity and reduce oxidative stress in neurons.

The pharmaceutical industry has taken note of these findings, leading to increased interest in further developing this compound into a viable therapeutic agent. Companies are investing in large-scale synthesis and formulation studies to optimize its delivery and bioavailability. Additionally, collaborations between academic researchers and industry scientists are underway to explore novel applications and refine its therapeutic profile.

From a chemical synthesis perspective, CAS No. 2091265-50-6 presents interesting challenges due to its complex structure. Researchers have developed innovative synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements not only enhance the availability of the compound but also contribute to the broader field of organic chemistry by introducing new methodologies.

The environmental impact of producing and utilizing this compound is also a critical consideration. Efforts are being made to develop sustainable synthetic processes that minimize waste and reduce energy consumption. Such initiatives align with global trends toward green chemistry, ensuring that the benefits of this compound are realized without compromising environmental integrity.

Regulatory agencies have begun reviewing the safety and efficacy data for CID 125514549, paving the way for potential clinical trials in humans. The regulatory pathway is rigorous but necessary to ensure that new therapeutics meet stringent standards before reaching patients. The involvement of regulatory bodies underscores the growing confidence in the compound's potential as a therapeutic agent.

In conclusion, the compound identified by CAS No. 2091265-50-6 and Product Name CID 125514549 represents a significant breakthrough in biomedical research. Its unique chemical properties, coupled with promising preclinical results, position it as a key player in addressing some of today's most challenging health issues. As research continues and regulatory hurdles are overcome, this compound holds great promise for improving human health and well-being.